Cas no 876299-32-0 (4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile)

• Product Name: 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile
• CAS No: 876299-32-0
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 2106735
• PubChem ID: 56833374
• Update Time: 2025-11-01

4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-5-(methylthio)-3-oxopentanenitrile
• DA-22046
• 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile
• EN300-314467
• 876299-32-0
• 4,4-dimethyl-5-methylsulfanyl-3-oxopentanenitrile
• BKB29932
• DTXSID401242833
• SCHEMBL4075198

• Inchi： 1S/C8H13NOS/c1-8(2,6-11-3)7(10)4-5-9/h4,6H2,1-3H3
• InChI Key： WPJXSOZTTVUSHU-UHFFFAOYSA-N
• SMILES： S(C)CC(C(CC#N)=O)(C)C

Computed Properties

• Exact Mass: 171.07178521Da
• Monoisotopic Mass: 171.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile

Professional Introduction to 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile (CAS No. 876299-32-0)

4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile, a compound with the chemical identifier CAS No. 876299-32-0, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications ranging from synthetic chemistry to potential bioactive molecule development.

The molecular structure of 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile consists of a five-carbon chain with a nitrile group at one end and a methylsulfanyl group at the fifth carbon. The presence of two methyl groups at the fourth carbon introduces steric hindrance, which can influence the reactivity and selectivity of the compound in chemical transformations. This structural feature makes it an intriguing candidate for studying stereoelectronic effects and their impact on molecular interactions.

In recent years, there has been growing interest in the synthesis and functionalization of nitrile-containing compounds due to their versatility in medicinal chemistry. The nitrile group serves as a versatile handle for further derivatization, allowing chemists to introduce diverse functional moieties and explore new pharmacophores. The methylsulfanyl substituent adds another layer of complexity, as it can participate in hydrogen bonding and metal coordination, which are crucial for drug-receptor interactions.

One of the most compelling aspects of 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a building block for more complex molecules with specific biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in inflammatory and metabolic disorders. The combination of the nitrile and methylsulfanyl groups provides a unique scaffold that can be fine-tuned to target specific biological pathways.

The synthesis of 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful selection of reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These approaches not only enhance the synthetic efficiency but also open up new possibilities for structural diversification.

The role of computational chemistry in understanding the reactivity and properties of 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might behave in different environments, including its interaction with biological targets. By simulating these interactions computationally, scientists can gain valuable insights into the design of more effective drugs. This interdisciplinary approach combines experimental data with theoretical calculations to accelerate the discovery process.

In conclusion, 4,4-dimethyl-5-(methylsulfanyl)-3-oxopentanenitrile (CAS No. 876299-32-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative solutions to complex biological challenges.